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Compound of Interest

Compound Name: 2-Methylisophthalic acid

Cat. No.: B176010 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A comprehensive, officially verified Safety Data Sheet

(SDS) for 2-Methylisophthalic acid (CAS No. 15120-47-5) is not readily available in the public

domain. Therefore, this guide has been compiled from supplier information, data on structurally

similar compounds, and general safe handling practices for chemical reagents. The information

provided for the structural isomer, 5-Methylisophthalic acid, should be considered as indicative

but not a direct substitute for data on 2-Methylisophthalic acid. All laboratory work should be

conducted with a thorough risk assessment and under the supervision of qualified personnel.

Introduction
2-Methylisophthalic acid is a substituted aromatic dicarboxylic acid. Its handling in a

laboratory setting requires adherence to strict safety protocols to minimize risks to personnel

and the environment. This guide provides an in-depth overview of the known safety

information, handling precautions, and recommended experimental protocols for safety

assessment.

Hazard Identification and Classification
While a specific GHS classification for 2-Methylisophthalic acid is not consistently available,

supplier information suggests a "Warning" signal word. Based on the data for the closely

related isomer, 5-Methylisophthalic acid, the following hazards are anticipated.[1][2][3][4][5][6]

GHS Hazard Classification (Anticipated, based on 5-Methylisophthalic acid):
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Skin Irritation: Category 2[1][2][3][5]

Eye Irritation: Category 2[1][2][3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[2][3][5]

Hazard Statements (Anticipated):

H315: Causes skin irritation.[1][2][3][5]

H319: Causes serious eye irritation.[1][2][3][5]

H335: May cause respiratory irritation.[1][2][3][5]

Precautionary Statements (Recommended):

Prevention: P261, P264, P271, P280[1][2][5][6]

Response: P302 + P352, P304 + P340, P305 + P351 + P338, P312, P362 + P364[1][2][5][6]

Storage: P403 + P233, P405[2][5][6]

Disposal: P501[2][5][6]

Physical and Chemical Properties
Limited specific data is available for 2-Methylisophthalic acid. The following table summarizes

available information and compares it with its isomer, 5-Methylisophthalic acid, and the parent

compound, isophthalic acid.
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Property
2-Methylisophthalic
Acid

5-Methylisophthalic
Acid

Isophthalic Acid

CAS Number 15120-47-5 499-49-0 121-91-5

Molecular Formula C₉H₈O₄ C₉H₈O₄ C₈H₆O₄

Molecular Weight 180.16 g/mol 180.16 g/mol [1][5] 166.13 g/mol

Appearance Powder or liquid White solid[3]
White crystalline

powder or needles[7]

Melting Point Not available 298 - 301 °C[3] 341 - 343 °C[2][8]

Purity ≥ 98% (typical)[9] ~97-98% (typical) >99% (typical)

Storage
Sealed in dry, room

temperature[10]

Store in a well-

ventilated place. Keep

container tightly

closed.[2][3]

Store in a cool, dry,

well-ventilated area.[8]

Handling and Storage
Engineering Controls:

Work with 2-Methylisophthalic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood, especially when handling the powder to avoid dust

formation.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[2]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[2]

Respiratory Protection: If significant dust is generated, a NIOSH-approved respirator should

be used.

General Handling Precautions:
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Avoid contact with skin and eyes.[2]

Avoid breathing dust.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[2]

Store at room temperature.[10]
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Caption: Workflow for Safe Handling of 2-Methylisophthalic Acid.

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[2]

Skin Contact

Wash off with soap and plenty of water. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[2]

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

creating dust.[2]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: As with many organic compounds, thermal decomposition can lead to the

release of irritating gases and vapors.
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2][8]

Conditions to Avoid: Information not available.

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Carbon oxides under combustion.

Toxicological Information
Specific toxicological data for 2-Methylisophthalic acid is not available. The information below

is for the parent compound, isophthalic acid, and should be treated with caution.

Test Species Route Value Reference

Acute Toxicity

(LD50)
Rat Oral > 5,000 mg/kg [8]

Skin

Corrosion/Irritatio

n

Rabbit Dermal No skin irritation [11]

Eye

Damage/Irritation
Rabbit Ocular No eye irritation [11]

Skin

Sensitization
Guinea pig Dermal

Does not cause

skin sensitization
[11]

Germ Cell

Mutagenicity
Hamster (ovary) In vitro Negative [11]

Experimental Protocols for Safety Assessment
For a comprehensive safety assessment of 2-Methylisophthalic acid, the following

experimental protocols, based on OECD guidelines, are recommended.
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10.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (based on OECD TG

439)

Principle: This test method uses a reconstructed human epidermis model to assess the

potential of a chemical to cause skin irritation.[11][12]

Methodology:

A small amount of 2-Methylisophthalic acid (as a solid or dissolved in a suitable solvent)

is applied topically to the RhE tissue.

The tissue is incubated for a defined period (e.g., 60 minutes).

After exposure, the chemical is removed by washing.

The viability of the tissue is determined using a cell viability assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the

substance is an irritant.[11]

10.2. In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test (based

on OECD TG 492)

Principle: This test utilizes a reconstructed human cornea-like epithelium model to evaluate

the potential for eye irritation.

Methodology:

The test chemical is applied to the surface of the RhCE tissue.

Following a defined exposure time, the tissue is rinsed.

Tissue viability is measured using a quantitative assay (e.g., MTT).

The viability is compared to that of negative controls to classify the irritation potential.

10.3. Acute Oral Toxicity (based on OECD TG 420, 423, or 425)
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Principle: These guidelines describe methods for determining the acute oral toxicity (LD50)

of a substance. They are designed to use a minimal number of animals.

Methodology (Up-and-Down Procedure - OECD TG 425 as an example):

A single animal is dosed at a starting level.

The outcome (survival or death) determines the dose for the next animal (a lower dose if

the animal dies, a higher dose if it survives).

This sequential dosing continues until the stopping criteria are met.

The LD50 is then calculated from the results.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Hazard Classification

New Substance: 2-Methylisophthalic Acid

Literature & Database Review
(QSAR, Read-Across)

Sufficient Data?

Skin Irritation (OECD TG 439)

Eye Irritation (OECD TG 492)

Genotoxicity Screening

Positive Irritation/Genotox?

Acute Oral Toxicity
(e.g., OECD TG 425)

GHS Classification & Labeling

Safety Data Sheet Authoring

No

Yes

No / Equivocal

Yes

Click to download full resolution via product page

Caption: Tiered Hazard Assessment Strategy for 2-Methylisophthalic Acid.
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While specific safety and toxicological data for 2-Methylisophthalic acid are limited, a

precautionary approach based on its chemical structure and data from its isomer, 5-

Methylisophthalic acid, is warranted. It should be handled as a substance that can cause skin,

eye, and respiratory irritation. The use of appropriate engineering controls and personal

protective equipment is essential to ensure a safe laboratory environment. For definitive hazard

classification, further experimental testing following established OECD guidelines is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b176010#safety-and-handling-precautions-for-2-
methylisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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